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Compound of Interest

Compound Name: Enbucrilate

Cat. No.: B1671268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical information for the

handling and disposal of Enbucrilate (n-Butyl Cyanoacrylate). Adherence to these procedures

is critical to ensure a safe laboratory environment and minimize risks associated with this

chemical.

Personal Protective Equipment (PPE)
When handling Enbucrilate, the following personal protective equipment is mandatory to

prevent skin and eye contact, as well as respiratory irritation. Vapors can be irritating to the

eyes and mucous membranes, and direct contact can cause skin bonding and irritation.[1][2][3]

Eye and Face Protection: Safety goggles or safety glasses with side shields are required to

protect against splashes and vapors.[2]

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn.[2] Do not

use PVC, nylon, or cotton gloves.[2]

Lab Coat: A standard laboratory coat should be worn to protect from incidental contact.

Respiratory Protection: In areas with inadequate ventilation, a NIOSH-approved respirator

with an organic vapor cartridge should be used to avoid inhaling vapors.[1][4]
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Safe Handling and Storage
Proper handling and storage are crucial to maintain the stability of Enbucrilate and prevent

accidental polymerization or exposure.

Handling:

Work in a well-ventilated area, such as a chemical fume hood, to minimize vapor

inhalation.[2][5]

Avoid contact with skin, eyes, and clothing.[2][5]

Prevent contact with water, alcohols, amines, and basic compounds as they can cause

rapid polymerization.

Avoid contact with fabric or paper goods, as this can lead to rapid polymerization,

generating smoke, irritating vapors, and potential thermal burns.[2]

Storage:

Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[2]

Keep the container tightly closed when not in use.[2]

Store away from incompatible materials and sources of ignition.

Quantitative Data Summary
The following table summarizes key quantitative data for Enbucrilate. It is important to note

that while occupational exposure limits for the related compound n-butyl acrylate are

established, a specific OSHA PEL or NIOSH REL for n-butyl cyanoacrylate has not been

formally established. The AIHA WEEL (Workplace Environmental Exposure Level) is provided

as a guideline.
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Property Value

Chemical Name n-Butyl Cyanoacrylate

Synonyms Enbucrilate, Butyl 2-cyanoacrylate

CAS Number 6606-65-1

Molecular Formula C₈H₁₁NO₂

Molecular Weight 153.18 g/mol

Appearance Colorless to light yellow liquid

Boiling Point > 149 °C (> 300.2 °F)

Vapor Pressure < 0.2 mm Hg

Occupational Exposure Limit
AIHA WEEL: 0.2 ppm (Time-Weighted Average)

[6]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

Enbucrilate.

First Aid Measures
Eye Contact: If bonding of the eye occurs, do not force the eye open. The eye should be

washed with warm water, and a wet pad should be applied. The eye will naturally unbond,

typically within 1-3 days. Seek immediate medical attention.[3]

Skin Contact: If skin bonding occurs, do not pull the skin apart. Immerse the bonded areas in

warm, soapy water and gently peel or roll the surfaces apart. A blunt object, like a spoon

handle, can be used to aid in separation.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek medical attention if symptoms

persist.[2]
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Ingestion: Ingestion is unlikely as the material will rapidly polymerize in the mouth. Saliva will

help to separate the solidified product from the mouth over several hours. Do not induce

vomiting. Ensure the airway is not obstructed and seek medical advice.[3]

Spill and Leak Procedures
In the event of a spill, follow these steps to safely clean and decontaminate the area.

Small Spills:

Ensure the area is well-ventilated.

Wearing appropriate PPE, flood the spill with water to induce polymerization.[2]

Once the material has solidified, it can be scraped from the surface.[2]

Place the cured material and any contaminated cleaning materials into a suitable

container for disposal.

Large Spills:

Evacuate the area and restrict access.

If possible, without risk, stop the source of the leak.

Follow the cleanup procedure for small spills, taking additional precautions for a larger

volume of material.

Consider the need for respiratory protection if vapors are significant.

Disposal Plan
Proper disposal of Enbucrilate and associated waste is essential to comply with regulations

and ensure environmental safety.

Unused Product: Unused Enbucrilate should be disposed of as chemical waste in

accordance with local, state, and federal regulations. Do not dispose of liquid Enbucrilate
down the drain.
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Cured Material: Once Enbucrilate has been polymerized (cured) into a solid form, it is

generally considered non-hazardous waste and can be disposed of in regular trash.[2]

Empty Containers: Empty containers may retain product residue. They should be handled as

hazardous waste unless thoroughly decontaminated. To decontaminate, rinse the container

with a small amount of an appropriate solvent (e.g., acetone) in a fume hood, and collect the

rinsate for hazardous waste disposal. Once clean and dry, the container can be disposed of

according to facility guidelines.

Workflow and Relationship Diagrams
The following diagrams illustrate the key workflows for handling Enbucrilate safely.

Caption: Workflow for the safe handling of Enbucrilate from preparation to disposal and

emergency response.
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Caption: Decision logic for selecting appropriate Personal Protective Equipment (PPE) for

handling Enbucrilate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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